5-(Cyclohexyloxy)[1,2,4]triazolo[1,5-a]pyridin-2-amine

• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 5-cyclohexyloxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• InChI: InChI=1S/C12H16N4O/c13-12-14-10-7-4-8-11(16(10)15-12)17-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H2,13,15)
• InChI Key: QVZFNOMSXAIDEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=CC3=NC(=NN32)N

Description

5-(Cyclohexyloxy)[1,2,4]triazolo[1,5-a]pyridin-2-amine is a useful research compound. Its molecular formula is C12H16N4O and its molecular weight is 232.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclohexanol (1.68 mL; 15.84 mmol; 5.0 eq.) was added to a suspension of NaH (152 mg; 3.80 mmol; 1.2 eq.) in THF (6.0 mL) and maintained under inert atmosphere at 0° C. The reaction mixture was brought back to rt and stirred for 1 h before the addition of 5-chloro[1,2,4]triazolo[1,5-a]pyridin-2-amine ((A4), 534 mg; 3.17 mmol; 1.0 eq.). Reaction mixture was then heated at reflux for 3 h after which time it was quenched by addition of water. It was then extracted with EtOAc, washed with brine, dried over magnesium sulfate, filtered and concentrated. Purification by flash chromatography on silica gel (DCM/MeOH, 95:5 to 10:90) gave the title compound as a white solid (590 mg, 80%). HPLC, Rt: 2.18 min. (purity 90.1%). LC/MS, M+(ESI): 233.0.